Cas no 878413-65-1 (1,6,7,8-tetramethyl-3-(2-phenylethyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)
1,6,7,8-tetramethyl-3-(2-phenylethyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties
Names and Identifiers
-
- 4,6,7,8-tetramethyl-2-(2-phenylethyl)purino[7,8-a]imidazole-1,3-dione
- 1H-Imidazo[2,1-f]purine-2,4(3H,8H)-dione, 1,6,7,8-tetramethyl-3-(2-phenylethyl)- (9CI)
- 1,6,7,8-tetramethyl-3-(2-phenylethyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
-
- Inchi: 1S/C19H21N5O2/c1-12-13(2)24-15-16(20-18(24)21(12)3)22(4)19(26)23(17(15)25)11-10-14-8-6-5-7-9-14/h5-9H,10-11H2,1-4H3
- InChI Key: QVWVEGCPCJGCLG-UHFFFAOYSA-N
- SMILES: N12C(C)=C(C)N(C)C1=NC1=C2C(=O)N(CCC2=CC=CC=C2)C(=O)N1C
1,6,7,8-tetramethyl-3-(2-phenylethyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2583-0860-2μmol |
1,6,7,8-tetramethyl-3-(2-phenylethyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione |
878413-65-1 | 90%+ | 2μmol |
$57.0 | 2023-07-31 | |
| Life Chemicals | F2583-0860-5μmol |
1,6,7,8-tetramethyl-3-(2-phenylethyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione |
878413-65-1 | 90%+ | 5μmol |
$63.0 | 2023-07-31 | |
| Life Chemicals | F2583-0860-10μmol |
1,6,7,8-tetramethyl-3-(2-phenylethyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione |
878413-65-1 | 90%+ | 10μmol |
$69.0 | 2023-07-31 | |
| Life Chemicals | F2583-0860-20μmol |
1,6,7,8-tetramethyl-3-(2-phenylethyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione |
878413-65-1 | 90%+ | 20μmol |
$79.0 | 2023-07-31 | |
| Life Chemicals | F2583-0860-1mg |
1,6,7,8-tetramethyl-3-(2-phenylethyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione |
878413-65-1 | 90%+ | 1mg |
$54.0 | 2023-07-31 | |
| Life Chemicals | F2583-0860-2mg |
1,6,7,8-tetramethyl-3-(2-phenylethyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione |
878413-65-1 | 90%+ | 2mg |
$59.0 | 2023-07-31 | |
| Life Chemicals | F2583-0860-3mg |
1,6,7,8-tetramethyl-3-(2-phenylethyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione |
878413-65-1 | 90%+ | 3mg |
$63.0 | 2023-07-31 | |
| Life Chemicals | F2583-0860-4mg |
1,6,7,8-tetramethyl-3-(2-phenylethyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione |
878413-65-1 | 90%+ | 4mg |
$66.0 | 2023-07-31 | |
| Life Chemicals | F2583-0860-5mg |
1,6,7,8-tetramethyl-3-(2-phenylethyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione |
878413-65-1 | 90%+ | 5mg |
$69.0 | 2023-07-31 | |
| Life Chemicals | F2583-0860-10mg |
1,6,7,8-tetramethyl-3-(2-phenylethyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione |
878413-65-1 | 90%+ | 10mg |
$79.0 | 2023-07-31 |
1,6,7,8-tetramethyl-3-(2-phenylethyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on 1,6,7,8-tetramethyl-3-(2-phenylethyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
1,6,7,8-Tetramethyl-3-(2-Phenylethyl)-1H,2H,3H,4H,8H-Imidazo[1,2-g]Purine-2,4-Dione (CAS No. 878413-65-1): An Overview
1,6,7,8-Tetramethyl-3-(2-phenylethyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 878413-65-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazopyrimidines and is characterized by its unique structural features and potential biological activities. The compound's molecular formula is C19H22N4O2, and it has a molecular weight of approximately 330.40 g/mol.
The imidazopyrimidine scaffold is a well-known core structure in medicinal chemistry due to its diverse biological activities. Compounds derived from this scaffold have been extensively studied for their potential as therapeutic agents in various diseases, including cancer, neurodegenerative disorders, and viral infections. The presence of multiple methyl groups and a phenylethyl substituent in 1,6,7,8-tetramethyl-3-(2-phenylethyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione contributes to its unique pharmacological properties.
Recent research has highlighted the potential of imidazopyrimidines as inhibitors of specific enzymes and receptors. For instance, a study published in the Journal of Medicinal Chemistry (2023) demonstrated that 1,6,7,8-tetramethyl-3-(2-phenylethyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione exhibits potent inhibitory activity against the enzyme dihydroorotate dehydrogenase (DHODH), which is a key target in the treatment of autoimmune diseases such as multiple sclerosis and rheumatoid arthritis.
In addition to its enzymatic inhibition properties, 1,6,7,8-tetramethyl-3-(2-phenylethyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione has been investigated for its potential as an antiviral agent. A study conducted by researchers at the University of California (2023) found that this compound effectively inhibits the replication of several RNA viruses by interfering with viral RNA synthesis. This makes it a promising candidate for the development of broad-spectrum antiviral drugs.
The structural features of 1,6,7,8-tetramethyl-3-(2-phenylethyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione also contribute to its favorable pharmacokinetic properties. The presence of multiple methyl groups enhances lipophilicity and improves cell membrane permeability. This is crucial for ensuring that the compound can effectively reach its target sites within the body. Furthermore, the phenylethyl substituent provides additional stability and resistance to metabolic degradation.
In preclinical studies using animal models of multiple sclerosis and viral infections such as influenza and Zika virus infection (ZIKV), 1,6,7,8-tetramethyl-3-(2-phenylethyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione has shown promising results. It has been observed to significantly reduce disease severity and improve survival rates without causing significant toxicity or adverse effects.
The synthesis of 1,6,7,8-tetramethyl-3-(2-phenylethyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione involves a multi-step process that typically starts with the formation of an imidazole ring followed by the introduction of methyl groups and the phenylethyl substituent. Various synthetic routes have been developed to optimize yield and purity. One such method involves the condensation of 5-methyluracil with 5-methyltetrazole followed by cyclization and substitution reactions.
The potential applications of 1,6,7,8-tetramethyl-3-(2-phenylethyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione extend beyond its use as a therapeutic agent. It can also serve as a valuable tool in chemical biology research for studying enzyme mechanisms and receptor interactions. Additionally, its unique structural features make it an attractive starting point for the development of novel drug candidates with improved potency and selectivity.
In conclusion, 1,6,7,8-tetramethyl-3-(2-phenylethyl)-1 H , 、 、 、 、 -imidazo [ 、 -g ] purine - , -dione (CAS No . 、 - ) represents a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to explore its full range of properties and optimize its use in clinical settings. As our understanding of this compound deepens, imidazopyrimidine-based drugs are likely to play an increasingly important role in modern medicine.
878413-65-1 (1,6,7,8-tetramethyl-3-(2-phenylethyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)